Cas no 726206-56-0 (Methyl 4-iodo-2-methoxynicotinate)

• Product Name: Methyl 4-iodo-2-methoxynicotinate
• CAS No: 726206-56-0
• MF: C₈H₈INO₃
• MW: 293.058494567871
• CID: 2620935
• PubChem ID: 58819970
• Update Time: 2025-09-28

Methyl 4-iodo-2-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-2-methoxy-3-pyridinecarboxylate
• 4-Iodo-2-methoxy-nicotinic acid methyl ester
• Methyl 4-iodo-2-methoxypyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 4-iodo-2-methoxy-, methyl ester
• DB-431361
• 726206-56-0
• ZQNXHHRSPUYXSN-UHFFFAOYSA-N
• MFCD27924177
• SCHEMBL1047663
• Methyl4-iodo-2-methoxynicotinate
• Methyl 4-iodo-2-methoxynicotinate

• Inchi： 1S/C8H8INO3/c1-12-7-6(8(11)13-2)5(9)3-4-10-7/h3-4H,1-2H3
• InChI Key： ZQNXHHRSPUYXSN-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C(=O)OC)OC

Computed Properties

• Exact Mass: 292.95489Da
• Monoisotopic Mass: 292.95489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 4-iodo-2-methoxynicotinate

Methyl 4-iodo-2-methoxynicotinate (CAS No. 726206-56-0): An Overview of Its Synthesis, Applications, and Recent Research

Methyl 4-iodo-2-methoxynicotinate (CAS No. 726206-56-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodine atom and a methoxy group attached to a nicotinate framework. These features make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The synthesis of Methyl 4-iodo-2-methoxynicotinate typically involves several well-documented methods. One common approach is the iodination of methyl 2-methoxynicotinate using iodine or other iodinating agents. This reaction can be carried out under mild conditions, ensuring high yields and purity. The resulting compound is a white crystalline solid with a molecular weight of 318.03 g/mol. Its solubility properties and stability under various conditions make it suitable for a wide range of applications.

In recent years, Methyl 4-iodo-2-methoxynicotinate has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of nicotinic acetylcholine receptor (nAChR) agonists. These receptors play crucial roles in the central nervous system and are implicated in various neurological disorders, including Alzheimer's disease and Parkinson's disease. By targeting these receptors, compounds derived from Methyl 4-iodo-2-methoxynicotinate could potentially offer new therapeutic options for these debilitating conditions.

Another significant application of Methyl 4-iodo-2-methoxynicotinate is in the development of radiolabeled tracers for positron emission tomography (PET) imaging. The iodine atom in the molecule can be readily replaced with radioactive isotopes such as ¹²³I or ¹²⁴I, making it an ideal candidate for PET imaging studies. These tracers can be used to visualize and quantify the distribution of specific receptors or enzymes in vivo, providing valuable insights into disease mechanisms and treatment efficacy.

Beyond its use in pharmaceutical research, Methyl 4-iodo-2-methoxynicotinate has also found applications in agrochemicals. Its structural similarity to natural plant alkaloids makes it a promising candidate for the development of novel herbicides and pesticides. Studies have shown that compounds derived from this molecule exhibit selective toxicity against certain weeds and pests while being relatively safe for non-target organisms.

The safety profile of Methyl 4-iodo-2-methoxynicotinate has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, Methyl 4-iodo-2-methoxynicotinate (CAS No. 726206-56-0) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure and versatile reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As ongoing research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in the development of innovative therapies and technologies.